Cas no 75-50-3 (Trimethylamine (~25 wt. % solution in methanol))

Trimethylamine(trimethylamine TMA)Is the simplest tertiary amine,Colorless gas at normal temperature,Fishy stench,dissolve in water,ethanol,Ether,inflammable,Toxic,relative density(water=1)0.66(-5℃)\(atmosphere=1)2.09.The molecular formula isC3H9N,Can be used as analytical reagent,Also in organic synthesisuse to.

Trimethylamine (~25 wt. % solution in methanol) structure

75-50-3 structure

Product Name:Trimethylamine (~25 wt. % solution in methanol)

CAS No:75-50-3

Molecular Formula:(CH₃)₃N

Molecular Weight:59.11

MDL:MFCD00012478

CID:81668

PubChem ID:24889325

Trimethylamine (~25 wt. % solution in methanol) Properties

Names and Identifiers

- TRIMETHYLAMINE HYDROCHLORIDE
- ai3-15639
- dimethylmethaneamine
- femanumber:3241
- Methanamine, N,N-dimethyl-
- Methylamine, N,N-dimethyl-
- n,n-dimethyl-methanamin
- trimethylamine(solutions)
- Trimethylamine
- Trimethylamineneat
- FEMA 3241
- Trimethylamide
- TRIMETHYLAMIN
- TRIMETHYLAMINE HCL
- TRIMETHYLAMINE HYDRO
- N,N-dimethyl-Methanamine
- N,N-Dimethylmethanamine
- N-Trimethylamine
- Trimethylamine solution
- Trimethylamine (~25 wt. % solution in methanol)
- Trimethylamine Solution in Water
- +Expand
- MDL： MFCD00012478
- InChIKey： GETQZCLCWQTVFV-UHFFFAOYSA-N
- Inchi： 1S\/C3H9N\/c1-4(2)3\/h1-3H3
- SMILES： CN(C)C
- BRN： 956566

Computed Properties

Exact Mass: 59.07350
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 59.073
Heavy Atom Count: 4
Complexity: 8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 3.2A^2

Experimental Properties

LogP: 0.17780
PSA: 3.24000
Merck: 9710
Refractive Index: n20/D 1.356
Water Partition Coefficient: Soluble In Water, 8.9e+005 mg/L.
Boiling Point: 3-4 °C(lit.)
Melting Point: −117 °C (lit.)
Vapor Pressure: 13.3 psi ( 21 °C)
Flash Point: Fahrenheit: 19.4 ° f
Celsius: -7 ° c
FEMA: 3241 | TRIMETHYLAMINE
Solubility: Soluble (262 g/l) (25 º C),
Color/Form: 25 wt. % in H2O
Color/Form: Colorless gas with fish oil odor. [1]
Stability/Shelf Life: Stable. Incompatible with a wide variety of materials, including bases, acids, oxidizing agents, brass, zinc, magnesium, aluminium, mercury, mercury oxides, acid chlorides, acid anhydrides. Hygroscopic. Highly flammable. Readily forms explosive mixtures with air.
Solubility: Soluble in water, ethanol, ether, benzene, toluene, xylene, chloroform, etc. [15]
Freezing Point: -117.1℃
Sensitiveness: Hygroscopic
pka: pKb (25°): 4.13
Density: 0.63 g/mL at 20 °C(lit.)